Cas no 2680553-08-4 (2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid)

• Product Name: 2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid
• CAS No: 2680553-08-4
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 5630065
• PubChem ID: 165936704
• Update Time: 2025-09-28

2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680553-08-4
• EN300-28290846
• 2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid

• Inchi： 1S/C13H12F3NO4/c14-13(15,16)12(21)17(8-3-4-8)10(11(19)20)7-1-5-9(18)6-2-7/h1-2,5-6,8,10,18H,3-4H2,(H,19,20)
• InChI Key： ZSOMEGUBQJJGBE-UHFFFAOYSA-N
• SMILES： FC(C(N(C(C(=O)O)C1C=CC(=CC=1)O)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 303.07184235g/mol
• Monoisotopic Mass: 303.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid

Chemical Profile and Applications of 2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid (CAS NO. 2680553-08-4)

CAS NO. 2680553-08-4, identified as 2-(N-cyclopropyl-2,2,2-trifluoroacetamido)-2-(4-hydroxyphenyl)acetic acid, represents a structurally complex organic compound with potential applications in pharmaceutical and biochemical research. The molecule integrates multiple functional groups that contribute to its unique physicochemical properties and reactivity. The presence of a cyclopropyl ring, a trifluoromethylated amide moiety, and a p-hydroxyphenyl group creates a scaffold that may interact with diverse biological targets. Recent studies in medicinal chemistry highlight the importance of such hybrid structures in modulating enzyme activity and receptor-ligand interactions.

The N-cyclopropyl substitution introduces a strained three-membered carbon ring system, which is known to enhance metabolic stability while maintaining lipophilicity—a critical factor for drug-like properties. The trifluoroacetamide functionality (CF₃CO-NH), characterized by its electron-withdrawing fluorine atoms, imparts significant hydrophobicity and steric bulk. This motif is frequently observed in modern drug candidates due to its ability to improve binding affinity through hydrogen bonding and hydrophobic interactions with protein targets.

The p-hydroxyphenyl group (-C₆H₄OH), positioned at the terminal position of the acetic acid backbone, introduces additional hydrogen bonding capacity via the phenolic hydroxyl group. This structural feature is particularly relevant in enzyme inhibition studies, where phenolic moieties often participate in critical interactions with active site residues. The combination of these three distinct chemical elements—cyclopropane ring, trifluorinated amide, and phenolic substituent—creates a highly tunable platform for structure-activity relationship (SAR) investigations.

Synthetic approaches to this compound typically involve multi-step organic reactions. A common strategy begins with the protection of the phenolic hydroxyl group via silylation or etherification to prevent unwanted side reactions during subsequent transformations. The introduction of the trifluoroacetyl chloride derivative into an amine-containing precursor forms the key amide bond through nucleophilic acylation mechanisms. The cyclopropylation step often employs transition metal-catalyzed coupling reactions or direct alkylation under carefully controlled conditions to maintain regioselectivity.

In terms of biological activity profiling, recent research has explored this scaffold's potential as a kinase inhibitor candidate. The trifluoromethyl group's electron-withdrawing effect can mimic phosphate ester interactions in ATP-binding sites while the cyclopropane ring provides conformational rigidity that enhances binding specificity. Preliminary assays using recombinant kinases have demonstrated micromolar inhibition constants (Ki values), suggesting this structure could serve as a lead compound for further optimization.

The compound's solubility profile shows moderate water solubility due to the balance between hydrophilic carboxylic acid group and hydrophobic aromatic/trifluorinated components. Thermal analysis reveals decomposition temperatures above 180°C under nitrogen atmosphere conditions, indicating reasonable thermal stability for laboratory handling and formulation development.

Spectroscopic characterization includes distinctive features in NMR spectra: the cyclopropane protons appear as broad singlets at δ ~1.7 ppm while the trifluoromethyl protons resonate at δ ~79 ppm in ¹⁹F NMR spectra. IR spectroscopy confirms characteristic amide I (1670 cm⁻¹) and II (1560 cm⁻¹) bands alongside strong C=O stretching from both amide and carboxylic acid functionalities.

In drug discovery pipelines targeting metabolic disorders or inflammatory diseases, this compound represents an interesting lead structure due to its multifunctional architecture. Computational docking studies have identified potential binding modes with PPARγ receptors through hydrogen bonding between the phenolic hydroxyl group and Serine/Threonine residues within the ligand-binding domain.

Cross-disciplinary applications extend beyond pharmaceuticals into materials science where such hybrid structures could serve as building blocks for functional polymers or molecular sensors due to their defined geometry and multiple reactive sites available for further derivatization.